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Abstract
This application note details a robust and highly sensitive method for the determination of

Fluoranthene in water samples using an automated online solid-phase extraction (SPE)

coupled with an Ultra-High-Performance Liquid Chromatography (UHPLC) system equipped

with fluorescence detection. This online approach significantly reduces sample handling and

preparation time, minimizes solvent consumption, and enhances reproducibility and sensitivity,

making it an ideal solution for environmental monitoring and food safety analysis. The method

demonstrates excellent linearity, low detection limits, and high recovery, meeting the stringent

requirements for trace-level analysis of polycyclic aromatic hydrocarbons (PAHs).

Introduction
Fluoranthene is a polycyclic aromatic hydrocarbon (PAH) formed during the incomplete

combustion of organic materials.[1] It is a widespread environmental pollutant and is classified

as a probable human carcinogen by several regulatory agencies. Due to its potential health

risks, sensitive and accurate determination of Fluoranthene in various matrices, particularly in

drinking water, is of paramount importance.[1][2]

Traditional methods for PAH analysis often involve laborious and time-consuming offline

sample preparation steps such as liquid-liquid extraction or manual SPE, which are prone to

analyte loss and contamination.[3][4] Online SPE-UHPLC automates the sample extraction and

pre-concentration steps, seamlessly integrating them with the analytical separation and

detection.[1][3] This automated process not only improves sample throughput but also leads to
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more consistent and reliable results.[3] This application note presents a validated online SPE-

UHPLC method for the sensitive quantification of Fluoranthene.

Experimental
Instrumentation
An Agilent 1200 Infinity Series Online SPE system or a Thermo Scientific™ Dionex™

UltiMate™ 3000 Dual Rapid Separation LC (RSLC) system can be utilized for this analysis.[2]

[4] The system should be equipped with a binary or quaternary pump for the analytical gradient,

a loading pump for the SPE, a thermostatted column compartment, an autosampler, and a

fluorescence detector (FLD).

Materials and Reagents
Standards: A certified standard solution of Fluoranthene.

Solvents: Acetonitrile (ACN) and water (H₂O), both HPLC or LC-MS grade.

SPE Cartridge: A suitable SPE cartridge with high retentivity for PAHs, such as the Agilent

ZORBAX Eclipse PAH or Thermo Scientific Acclaim PA2.

UHPLC Column: A column designed for PAH analysis, for instance, a Hypersil Green PAH

analytical column.[3]

Sample Preparation
Water samples should be filtered through a 0.45 µm filter membrane prior to analysis to remove

any particulate matter. No further sample pretreatment is typically necessary for the online SPE

method.[2]

Protocols
Online SPE-UHPLC Protocol

Sample Loading: The filtered water sample is injected (e.g., 1000 µL) and loaded onto the

SPE cartridge using the loading pump with a high percentage of water in the mobile phase to

ensure efficient trapping of Fluoranthene.[3]
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Washing: The SPE cartridge is washed with a low percentage of organic solvent to remove

any unretained and weakly retained matrix components.

Elution and Separation: The switching valve is actuated to place the SPE cartridge in-line

with the analytical UHPLC column. The analytical gradient, with a higher percentage of

organic solvent, is then initiated. This elutes the trapped Fluoranthene from the SPE

cartridge onto the analytical column for separation.

Detection: Fluoranthene is detected by the fluorescence detector set at the appropriate

excitation and emission wavelengths.

Reconditioning: After elution, the SPE cartridge is reconditioned with the initial mobile phase

conditions to prepare for the next injection.

Chromatographic Conditions
Analytical Column: Hypersil Green PAH column (or equivalent)

Mobile Phase A: Water

Mobile Phase B: Acetonitrile

Gradient Program: A typical gradient starts with a higher percentage of Mobile Phase A,

ramping up to a high percentage of Mobile Phase B to elute the PAHs.

Flow Rate: As recommended for the specific column dimensions.

Column Temperature: e.g., 30 °C

Injection Volume: 100 µL - 1800 µL[1][2]

Fluorescence Detection:

Excitation Wavelength: 280 nm

Emission Wavelength: 450 nm
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The quantitative performance of the online SPE-UHPLC method for Fluoranthene
determination is summarized in the table below. The data is compiled from various studies and

demonstrates the high sensitivity and reliability of this technique.

Parameter Result Reference

Linearity Range (µg/L) 0.1 - 50 [4]

Correlation Coefficient (R²) > 0.999 [2]

Limit of Detection (LOD) (ng/L) 0.2 - 1.0 [2]

Limit of Quantification (LOQ)

(ng/L)
1.0 - 5.0 [2]

Recovery (%) 90 - 110 [2]

Reproducibility (RSD %) < 6.0 [2]

Visualizations
Experimental Workflow
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Online SPE-UHPLC Workflow for Fluoranthene Analysis
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Caption: Online SPE-UHPLC workflow for Fluoranthene analysis.
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Logical Relationship of Method Validation Parameters

Method Validation Parameters

Analytical Method

Sensitivity Accuracy Precision Linearity

LOD LOQ Recovery Repeatability (RSD%) Correlation (R²)

Click to download full resolution via product page

Caption: Key parameters for analytical method validation.

Conclusion
The online SPE-UHPLC method with fluorescence detection provides a highly sensitive, rapid,

and automated solution for the determination of Fluoranthene in water samples.[2] The

elimination of manual sample preparation steps significantly improves sample throughput,

reduces the risk of contamination, and enhances method precision and accuracy.[3] The

presented method is well-suited for routine analysis in environmental and food safety

laboratories, enabling reliable monitoring of this important PAH.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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